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Compound of Interest

Compound Name:
2,2-Dimethylmorpholine

hydrochloride

Cat. No.: B189878 Get Quote

CAS Number: 167946-94-3

This technical guide provides a comprehensive overview of 2,2-Dimethylmorpholine
hydrochloride, tailored for researchers, scientists, and professionals in drug development. The

document summarizes its chemical properties, outlines a potential synthetic route, and

discusses the broader context of its application based on the known biological significance of

the morpholine scaffold.

Core Chemical and Physical Properties
2,2-Dimethylmorpholine hydrochloride is a substituted morpholine derivative. The

morpholine ring is a common structural motif in medicinal chemistry, valued for its ability to

improve the physicochemical properties of drug candidates, such as solubility and metabolic

stability.[1][2][3] The fundamental properties of the hydrochloride salt are summarized below.

Table 1: Physicochemical Data for 2,2-Dimethylmorpholine Hydrochloride
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Property Data

CAS Number 167946-94-3[4][5][6]

Molecular Formula C₆H₁₄ClNO[4][6]

Molecular Weight 151.63 g/mol [4][6]

Canonical SMILES CC1(C)CNCCO1.Cl[4]

InChIKey UFLFSJVTFSZTKX-UHFFFAOYSA-N[7]

Purity (Typical) ≥97%[4]

Physical Form Solid

Storage Conditions Room temperature, in a dry, sealed container[5]

Synthesis and Characterization
While specific literature detailing the experimental synthesis of 2,2-Dimethylmorpholine
hydrochloride is not readily available, a plausible synthetic pathway can be constructed based

on established methods for preparing substituted morpholines.[8][9][10][11] The general

approach involves the cyclization of an appropriate amino alcohol followed by salt formation.

Postulated Experimental Synthesis Protocol
A potential two-step synthesis is outlined below:

Synthesis of 2,2-Dimethylmorpholine (Free Base): The synthesis would likely begin with the

cyclization of a suitable precursor, such as 2-(2-hydroxyethylamino)-2-methylpropan-1-ol.

This intramolecular dehydration is typically achieved by heating the amino alcohol in the

presence of a strong acid catalyst, like sulfuric acid. The reaction mixture is heated to drive

off water, facilitating the ring closure to form the 2,2-dimethylmorpholine free base.

Formation of the Hydrochloride Salt: The purified 2,2-dimethylmorpholine base is then

dissolved in a suitable organic solvent (e.g., diethyl ether, isopropanol). A solution of

hydrochloric acid in the same or a miscible solvent is added, often with cooling, to precipitate

the hydrochloride salt. The resulting solid is collected by filtration, washed with a cold solvent

to remove any excess acid, and dried under vacuum.
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General Experimental Workflow
The following diagram illustrates a typical workflow for the synthesis and subsequent

characterization of a substituted morpholine hydrochloride.
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Caption: General workflow for synthesis and characterization.
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Characterization
No specific, publicly available spectroscopic data (e.g., NMR, IR, Mass Spectra) for 2,2-
Dimethylmorpholine hydrochloride was found. Characterization would follow standard

analytical chemistry protocols to confirm the identity and purity of the synthesized compound. A

Chinese patent (CN110950818B) provides NMR data for the related cis-2,6-

dimethylmorpholine, which could serve as a reference for spectral interpretation.[8]

Biological Activity and Drug Development Context
Specific biological activity or signaling pathway involvement for 2,2-Dimethylmorpholine
hydrochloride has not been reported in the searched scientific literature. However, the

morpholine scaffold is a well-established "privileged structure" in drug discovery.[1][2][3] Its

incorporation into a molecule can enhance potency, modulate pharmacokinetic properties, and

improve CNS penetration.[1][2]

The logical progression of utilizing a chemical scaffold like 2,2-dimethylmorpholine in a drug

discovery program is depicted below.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/product/b189878?utm_src=pdf-body
https://www.benchchem.com/product/b189878?utm_src=pdf-body
https://patents.google.com/patent/CN110950818B/en
https://www.benchchem.com/product/b189878?utm_src=pdf-body
https://www.benchchem.com/product/b189878?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC7877733/
https://pubmed.ncbi.nlm.nih.gov/33459557/
https://www.researchgate.net/figure/Biological-activities-of-morpholine-derivatives-and-molecular-targets-involved_fig1_339030355
https://pmc.ncbi.nlm.nih.gov/articles/PMC7877733/
https://pubmed.ncbi.nlm.nih.gov/33459557/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b189878?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


2,2-Dimethylmorpholine
Scaffold

Chemical Derivatization

Compound Library Generation

High-Throughput Screening

Hit Identification

Lead Optimization

Preclinical Candidate

Click to download full resolution via product page

Caption: The role of a scaffold in a typical drug discovery pipeline.
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Given its structural features, 2,2-Dimethylmorpholine hydrochloride is a valuable building

block for creating libraries of novel compounds for biological screening against various

therapeutic targets.[12]

Conclusion
2,2-Dimethylmorpholine hydrochloride is a chemical entity with significant potential as a

scaffold in medicinal chemistry and drug development. While specific data on its synthesis and

biological activity are sparse in the current literature, its properties can be inferred from the

extensive research on related morpholine derivatives. This guide provides a foundational

understanding of this compound for researchers looking to incorporate it into their discovery

programs.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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